Cas no 1261443-80-4 (Ethyl 3-hydroxy-5-methoxyphenylacetate)
Ethyl 3-hydroxy-5-methoxyphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-hydroxy-5-methoxyphenylacetate
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- Inchi: 1S/C11H14O4/c1-3-15-11(13)6-8-4-9(12)7-10(5-8)14-2/h4-5,7,12H,3,6H2,1-2H3
- InChI Key: CWIAMOMXBWXMQJ-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=C(C=C(C=1)OC)O)=O
Computed Properties
- Exact Mass: 210.08920892 g/mol
- Monoisotopic Mass: 210.08920892 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.8
- Molecular Weight: 210.23
Ethyl 3-hydroxy-5-methoxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002978-1g |
Ethyl 3-hydroxy-5-methoxyphenylacetate |
1261443-80-4 | 97% | 1g |
$1549.60 | 2023-09-03 |
Ethyl 3-hydroxy-5-methoxyphenylacetate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ethyl 3-hydroxy-5-methoxyphenylacetate
Comprehensive Analysis of Ethyl 3-hydroxy-5-methoxyphenylacetate (CAS No. 1261443-80-4): Properties, Applications, and Industry Trends
Ethyl 3-hydroxy-5-methoxyphenylacetate (CAS No. 1261443-80-4) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural features. This ester derivative combines a hydroxyl group and methoxy substitution on the phenyl ring, making it valuable for synthetic modifications. Recent studies highlight its potential as a building block for flavor enhancers and bioactive intermediates, aligning with the growing demand for sustainable synthesis methods in green chemistry.
The compound's molecular structure (C11H14O4) features a phenylacetate backbone with strategic functional groups that enable diverse reactivity. Researchers are exploring its role in cosmetic formulations, particularly in antioxidant serums and skin-conditioning agents, responding to consumer interest in natural-derived ingredients. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant production in nutraceutical applications.
Market trends show increased searches for "Ethyl 3-hydroxy-5-methoxyphenylacetate suppliers" and "CAS 1261443-80-4 technical specifications," reflecting industrial adoption. The compound's low ecotoxicity profile makes it preferable over traditional phenolic derivatives, addressing ESG (Environmental, Social, and Governance) concerns in specialty chemicals. Patent databases reveal innovative uses in controlled-release formulations, with particular relevance to food preservation technologies and dermal delivery systems.
From a synthetic perspective, 1261443-80-4 demonstrates excellent stability under pH-neutral conditions, allowing incorporation into multicomponent reactions. Its logP value (estimated 1.8-2.2) suggests optimal lipid solubility for transdermal absorption, explaining its emergence in cosmeceutical research. Quality control protocols emphasize residual solvent monitoring, especially for ethyl ether byproducts, to meet ICH Q3C guidelines for impurity thresholds.
Emerging applications leverage the compound's dual functional groups for click chemistry modifications, particularly in bioconjugation projects. The 3-hydroxy-5-methoxy pattern shows structural similarity to plant polyphenols, sparking interest in nutraceutical synergy studies. Analytical data sheets frequently request information about its UV-Vis absorption maxima (typically 275-280 nm) for photostability assessment in sunscreen formulations.
Industrial scale-up considerations focus on catalytic hydrogenation routes to improve atom economy, with recent literature describing palladium-on-carbon mediated processes. The compound's crystalline form (melting point 86-88°C) facilitates purification by recrystallization, while its vapor pressure characteristics make it suitable for microencapsulation techniques. Regulatory filings increasingly reference 1261443-80-4 in GRAS (Generally Recognized As Safe) petitions for food-contact applications.
Future research directions may explore its chemo-enzymatic synthesis using lipase catalysts, aligning with white biotechnology trends. The methoxy group's electron-donating properties show promise for electrochemical sensors development, particularly in phenolic compound detection systems. Storage recommendations typically specify argon atmosphere protection to prevent autoxidation, with shelf-life studies demonstrating 24-month stability at -20°C.
In formulation science, the ester's compatibility with silicone matrices enables innovative long-wear cosmetic applications. Technical inquiries often focus on its partition coefficient in octanol-water systems, crucial for QSAR modeling in drug discovery. The compound's EC50 values in aquatic toxicity tests (>100 mg/L) support its classification as low-bioaccumulation material under REACH regulations.
Recent advancements in continuous flow chemistry have improved the yield of Ethyl 3-hydroxy-5-methoxyphenylacetate synthesis, reducing organic waste generation by 40% compared to batch processes. This aligns with pharmaceutical industry's green chemistry metrics initiatives. The compound's chiral purity (when applicable) is verified through chiral HPLC, with particular attention to enantiomeric excess for stereoselective synthesis applications.
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